Cas no 1698097-52-7 (4-{5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-2-yl}pyridine)

4-{5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-2-yl}pyridine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core fused with a pyridine moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the pyridine ring enhances solubility and binding affinity, while the methyl-substituted pyrazolopyrimidine scaffold contributes to metabolic stability. Its rigid, planar architecture is advantageous for designing kinase inhibitors and other biologically active molecules. The compound’s synthetic versatility allows for further functionalization, enabling tailored modifications for specific applications. High purity and well-characterized synthesis routes ensure reproducibility in research and development settings.
4-{5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-2-yl}pyridine structure
1698097-52-7 structure
Product Name:4-{5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-2-yl}pyridine
CAS No:1698097-52-7
MF:C12H14N4
MW:214.266361713409
CID:6546708
PubChem ID:136838247
Update Time:2025-06-09

4-{5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-2-yl}pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-{5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-2-yl}pyridine
    • 1698097-52-7
    • EN300-1117924
    • 4-{5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-2-yl}pyridine
    • Inchi: 1S/C12H14N4/c1-9-4-7-16-12(14-9)8-11(15-16)10-2-5-13-6-3-10/h2-3,5-6,8-9,14H,4,7H2,1H3
    • InChI Key: UYHBFFCMGGNHEB-UHFFFAOYSA-N
    • SMILES: N12C(=CC(C3C=CN=CC=3)=N1)NC(C)CC2

Computed Properties

  • Exact Mass: 214.121846464g/mol
  • Monoisotopic Mass: 214.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 42.7Ų

4-{5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-2-yl}pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1117924-0.05g
4-{5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-2-yl}pyridine
1698097-52-7 95%
0.05g
$827.0 2023-10-27
Enamine
EN300-1117924-0.1g
4-{5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-2-yl}pyridine
1698097-52-7 95%
0.1g
$867.0 2023-10-27
Enamine
EN300-1117924-0.25g
4-{5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-2-yl}pyridine
1698097-52-7 95%
0.25g
$906.0 2023-10-27
Enamine
EN300-1117924-0.5g
4-{5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-2-yl}pyridine
1698097-52-7 95%
0.5g
$946.0 2023-10-27
Enamine
EN300-1117924-1.0g
4-{5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-2-yl}pyridine
1698097-52-7
1g
$1256.0 2023-06-09
Enamine
EN300-1117924-2.5g
4-{5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-2-yl}pyridine
1698097-52-7 95%
2.5g
$1931.0 2023-10-27
Enamine
EN300-1117924-5.0g
4-{5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-2-yl}pyridine
1698097-52-7
5g
$3645.0 2023-06-09
Enamine
EN300-1117924-10.0g
4-{5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-2-yl}pyridine
1698097-52-7
10g
$5405.0 2023-06-09
Enamine
EN300-1117924-1g
4-{5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-2-yl}pyridine
1698097-52-7 95%
1g
$986.0 2023-10-27
Enamine
EN300-1117924-5g
4-{5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-2-yl}pyridine
1698097-52-7 95%
5g
$2858.0 2023-10-27

Additional information on 4-{5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-2-yl}pyridine

Introduction to 4-{5-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidin-2-yl}pyridine (CAS No. 1698097-52-7)

4-{5-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidin-2-yl}pyridine (CAS No. 1698097-52-7) is a highly intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This heterocyclic molecule, characterized by its intricate structural framework, combines elements of both pyridine and pyrazolo[1,5-α]pyrimidine scaffolds, making it a promising candidate for various biological applications. The presence of a methyl group at the 5-position of the pyrazolo[1,5-α]pyrimidine ring and the attachment to a pyridine moiety at the 2-position contribute to its unique chemical and pharmacological properties.

The compound's structural design suggests potential interactions with biological targets that are relevant to several therapeutic areas. Pyrazolo[1,5-α]pyrimidines are known for their broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory effects. The integration of this scaffold with a pyridine group enhances its pharmacological profile by introducing additional binding sites and modulating its solubility and metabolic stability. Such structural features are critical in the development of novel drug candidates that exhibit improved efficacy and reduced toxicity.

In recent years, there has been a surge in research focused on developing small molecules that can modulate enzyme activity and signal transduction pathways associated with human diseases. The 4-{5-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidin-2-yl}pyridine structure presents an ideal platform for such investigations due to its ability to interact with multiple targets. For instance, studies have shown that derivatives of pyrazolo[1,5-α]pyrimidines can inhibit kinases and other enzymes involved in cancer progression. The methyl substituent at the 5-position may play a crucial role in fine-tuning the compound's binding affinity and selectivity towards these targets.

One of the most compelling aspects of this compound is its potential application in oncology research. The pyrazolo[1,5-α]pyrimidine core is structurally related to several known antitumor agents, which have demonstrated efficacy in preclinical models. By incorporating a pyridine moiety at the 2-position, researchers aim to enhance the compound's ability to penetrate cellular membranes and reach intracellular targets. This modification can also improve its metabolic stability, reducing the likelihood of rapid degradation in vivo.

The synthesis of 4-{5-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidin-2-yl}pyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the methyl group at the 5-position is particularly critical and often requires careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently.

Recent advances in computational chemistry have further facilitated the design and optimization of molecules like 4-{5-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidin-2-yl}pyridine. Molecular modeling studies have been instrumental in predicting binding affinities and identifying potential lead compounds for further development. These simulations help researchers understand how structural modifications affect biological activity, enabling them to make informed decisions during drug design.

In addition to its oncological potential,4-{5-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidin-2-yl}pyridine has shown promise in other therapeutic areas as well. For example,methyl-substituted pyrazolo[1,5-a]pyrimidines have been investigated for their anti-inflammatory properties. The compound's ability to modulate inflammatory pathways may make it a valuable asset in developing treatments for chronic inflammatory diseases such as rheumatoid arthritis.

The pharmacokinetic profile of 4-{5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin2'-yl}pyridine is another critical factor that influences its clinical applicability. Studies have indicated that structural modifications can significantly impact absorption、distribution、metabolism、and excretion (ADME) properties. The presence of the methyl group may influence metabolic pathways,affecting both the compound's bioavailability and its potential for drug-drug interactions.

Given its multifaceted potential,4-{cas no1698097-52-7} {name long tail keyword} {product name} {product name keyword} {product name long tail keyword} {methyl} {pyridine}g> {pure}g> {natural}g>} > is poised to become a significant molecule in pharmaceutical research. Ongoing studies are aimed at elucidating its mechanism of action and identifying optimal dosing regimens for various therapeutic applications.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.